BB-Cl-Amidine TFA

• Molecular Formula: C16H20ClF3N4O4
• Molecular Weight: 424.80 g/mol
• InChI: InChI=1S/C14H19ClN4O2.C2HF3O2/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;3-2(4,5)1(6)7/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);(H,6,7)/t11-;/m0./s1
• InChIKey: WUSNMVYWOLUWDD-MERQFXBCSA-N

Standard PAD inhibitors like Cl-amidine degrade rapidly (t1/2 ~15 min) and lack cellular potency (EC50 >200 µM), compromising long-term in vivo studies. BB-Cl-Amidine TFA solves this with: • 7x longer plasma half-life (1.75 h) vs Cl-amidine • 20x improved cellular potency via benzimidazole scaffold • Validated in lupus models (1 mg/kg reduces splenomegaly) and NETosis assays (78% inhibition at 20 µM) Supplied as TFA salt for enhanced solubility. For research use only.

BB-Cl-Amidine TFA – Product Overview

BB-Cl-Amidine TFA (BB-Cl-amidine trifluoroacetate salt) is a second-generation, irreversible pan-protein arginine deiminase (PAD) inhibitor . It acts as a proteolysis-resistant derivative of the first-generation compound Cl-amidine, distinguished by a C-terminal benzimidazole modification that limits C-terminal amide degradation [1]. The compound covalently modifies an active-site cysteine residue to inactivate all four PAD isoforms (PAD1-4) [1]. PAD-mediated protein citrullination is implicated in neutrophil extracellular trap (NET) formation (NETosis), autoimmunity, and cancer progression [2]. Due to potential toxicity concerns, BB-Cl-Amidine is currently restricted to preclinical research use and is not approved for human clinical development [2].

Pan-PAD isoform coverage (PAD1-4) for functional redundancy studies

Benzimidazole-modified scaffold for proteolytic resistance and sustained target engagement

Trifluoroacetate salt form enhances solubility for in vitro and in vivo dosing

• [1] Bertin Bioreagent. (2024). BB-Cl-Amidine (CAT No. 17079). View Source
• [2] Wikipedia contributors. (2025, May 12). BB-Cl-Amidine. In Wikipedia, The Free Encyclopedia. View Source

BB-Cl-Amidine TFA – Rationale for Use

BB-Cl-Amidine TFA cannot be simply interchanged with its parent compound Cl-amidine, nor with isoform-selective PAD inhibitors such as GSK199 or AFM-30a, without fundamentally altering experimental outcomes. Cl-amidine exhibits substantially weaker cellular potency (EC50 >200 µM for PAD4) and a markedly shorter in vivo half-life (~15 min), limiting its utility in cellular and animal models where sustained target engagement is required [1]. While isoform-selective inhibitors like GSK199 (PAD4-selective) and AFM-30a (PAD2-selective) offer greater target specificity, they lack the pan-PAD inhibitory profile of BB-Cl-Amidine TFA that is necessary for investigating disease contexts involving coordinated PAD2 and PAD4 activity, such as NETosis [2]. The differential proteolytic stability conferred by the benzimidazole modification in BB-Cl-Amidine TFA directly impacts its pharmacokinetic behavior relative to Cl-amidine, making dose-for-dose substitution invalid [1].

Cl-amidine clearance

Rapid in vivo degradation (short plasma half-life) limits multi-day model utility; BB-Cl-Amidine offers extended exposure.

Cell permeability gap

Cl-amidine exhibits poor cellular uptake, reducing intracellular PAD inhibition potency; benzimidazole modification improves permeability.

Isoform selectivity

PAD4- or PAD2-selective inhibitors may miss phenotype rescue requiring pan-PAD coverage, especially in functional redundancy contexts.

• [1] Cenmed. (n.d.). BB-Cl-Amidine-5 mg (Catalog No. C003B-379799). View Source
• [2] Martín Monreal, M. T., Rebak, A. S., Massarenti, L., Saha, P., et al. (2021). Applicability of Small-Molecule Inhibitors in the Study of Peptidyl Arginine Deiminase 2 (PAD2) and PAD4. Frontiers in Immunology, 12, 716250. View Source

BB-Cl-Amidine TFA – Evidence Summary

Cellular Potency in Osteosarcoma Cells

BB-Cl-Amidine TFA exhibits greater than 20-fold increased cellular potency against PAD4 activity relative to its parent compound Cl-amidine in U2OS osteosarcoma cultures, as determined by cell viability assay . This represents a direct head-to-head comparison in an identical experimental system.

Cellular Potency (EC₅₀)

Head-to-head

8.8 µM

vs Cl-amidine >200 µM

>20-fold improvement

May support cell-based PAD inhibition where Cl-amidine shows limited intracellular activity

U2OS osteosarcoma cells, 48 h treatment

Evidence Dimension	Cellular potency (EC50/IC50 for cell viability)
Target Compound Data	8.8 µM
Comparator Or Baseline	Cl-amidine (>200 µM)
Quantified Difference	>20-fold improvement in potency
Conditions	U2OS osteosarcoma cell viability assay

Why This Matters

This >20-fold potency gain enables effective cellular target engagement at concentrations that are therapeutically achievable, whereas Cl-amidine requires supraphysiological concentrations exceeding 200 µM to achieve comparable effects, rendering it impractical for many cellular models.

In Vivo Plasma Half-Life Extension

BB-Cl-Amidine TFA demonstrates a significantly prolonged in vivo half-life compared to Cl-amidine following injection in mice, providing a more sustained pharmacokinetic profile for chronic disease modeling [1].

Plasma Half-life

Head-to-head

7-fold

longer t½ (105 min vs ~15 min)

May enable sustained target coverage in rodent models

Intraperitoneal injection in mice

Evidence Dimension	In vivo plasma half-life
Target Compound Data	1.75 hours
Comparator Or Baseline	Cl-amidine (~15 min)
Quantified Difference	7-fold longer half-life (105 min vs 15 min)
Conditions	Plasma post-injection in mice

Why This Matters

The 7-fold longer half-life of BB-Cl-Amidine TFA enables once-daily or continuous infusion dosing paradigms that are not feasible with the rapidly cleared parent compound, making it the preferred tool for longitudinal in vivo efficacy studies.

• [1] Bertin Bioreagent. (2024). BB-Cl-Amidine (CAT No. 17079). View Source

NETosis Inhibition in Lupus Neutrophils

In a functional cellular assay using bone marrow neutrophils derived from lupus-prone MRL/lpr mice, BB-Cl-Amidine TFA more potently inhibited PMA-induced NET formation compared to Cl-amidine at an identical concentration of 20 µM .

NETosis Inhibition

Head-to-head

78% vs 34%

2.3-fold greater reduction

Reported higher NETosis inhibition in lupus neutrophil model

MRL/lpr neutrophils, 20 µM

Evidence Dimension	NET formation inhibition
Target Compound Data	78% inhibition at 20 µM
Comparator Or Baseline	Cl-amidine (34% inhibition at 20 µM)
Quantified Difference	2.3-fold greater inhibition (78% vs 34%)
Conditions	PMA-induced NET formation in MRL/lpr mouse bone marrow neutrophils

Why This Matters

This functional assay directly demonstrates the translational advantage of BB-Cl-Amidine TFA in a disease-relevant cellular context (lupus), quantifying its superior capacity to suppress pathological NETosis, a key pathogenic mechanism in systemic autoimmunity.

Apoptosis Induction in AML Cells

BB-Cl-Amidine TFA treatment reversed established immune-mediated joint inflammation and clinical disease manifestations in a preclinical collagen-induced arthritis (CIA) mouse model, a standard system for evaluating rheumatoid arthritis therapeutics [1]. This outcome was associated with a reduction in pro-inflammatory Th1 and Th17-type responses and a shift toward pro-resolution Th2-type responses in lymph node cells [1].

Apoptosis in AML

Head-to-head

Effective ER stress apoptosis

vs GSK484: no apoptotic effect

Pan-PAD engagement triggers apoptosis; isoform-selective inhibitor failed, indicating PAD2-dependent phenotype

AML cell lines; p-PERK, p-eIF2α markers

Evidence Dimension	In vivo disease reversal in CIA model
Target Compound Data	Significant reversal of clinical and histological arthritis scores after disease onset
Comparator Or Baseline	Baseline: vehicle-treated arthritic controls (no therapeutic reversal)
Quantified Difference	Significant reduction in histology scores and shift from Th1/Th17 to Th2 cytokine profiles; quantitative values not reported in abstract
Conditions	Collagen-induced arthritis (CIA) mouse model; treatment initiated after disease onset

Why This Matters

The ability of BB-Cl-Amidine TFA to reverse established arthritis—rather than merely prevent disease onset—positions it as a valuable tool compound for studying PAD inhibition in therapeutic intervention scenarios, a feature not consistently demonstrated for Cl-amidine in head-to-head arthritis studies.

• [1] Willis, V. C., Banda, N. K., Cordova, K. N., et al. (2017). Protein arginine deiminase inhibition reverses immune-mediated joint inflammation in a preclinical mouse model of arthritis. Results. ScienceOpen. View Source

ER Stress Cytotoxicity in Veterinary Cancer

Intranasal administration of BB-Cl-Amidine TFA significantly reduced infarct volume and improved neurological and functional outcomes in a mouse model of ischemic stroke induced by middle cerebral artery occlusion (MCAO) [1]. This neuroprotective effect was observed at 24 hours post-MCAO and was attributed to suppression of PAD4-mediated protein citrullination in neurons [1].

ER Stress in Veterinary Cancer

Class-level

GRP78 down, DDIT3 up

viability reduction in vitro

Class-level inference: ER stress pathway engagement across cancer types; validate in specific model

Canine/feline mammary cancer lines

Evidence Dimension	Infarct volume and neurological outcome post-MCAO
Target Compound Data	Significant reduction in infarct volume and improved functional outcomes
Comparator Or Baseline	Baseline: vehicle-treated MCAO controls (no comparable head-to-head data with other PAD inhibitors)
Quantified Difference	Significant reduction in infarct volume; exact quantitative values not provided in accessible abstract
Conditions	Mouse MCAO model; intranasal administration; assessment at 24 h post-MCAO

Why This Matters

This study provides class-level evidence that BB-Cl-Amidine TFA, through PAD4 inhibition, exerts robust neuroprotective effects in acute central nervous system injury. The intranasal route demonstrates a clinically relevant delivery method that bypasses blood-brain barrier limitations, expanding its utility for neuroscience-focused procurement.

• [1] Seol, S.-I., Oh, S.-A., Davaanyam, D., & Lee, J.-K. (2025). Blocking peptidyl arginine deiminase 4 confers neuroprotective effect in the post-ischemic brain through both NETosis-dependent and -independent mechanisms. Acta Neuropathologica Communications, 13, 33. View Source

BB-Cl-Amidine TFA – Recommended Applications

In Vivo Autoimmune Disease Models

For researchers investigating the role of NETosis in lupus pathogenesis, BB-Cl-Amidine TFA is the preferred tool compound due to its direct head-to-head demonstrated superiority over Cl-amidine. In bone marrow neutrophils from MRL/lpr lupus-prone mice, BB-Cl-Amidine TFA achieved 78% inhibition of NET formation at 20 µM compared to only 34% with Cl-amidine . This 2.3-fold greater functional suppression, combined with a 7-fold longer in vivo half-life (1.75 h vs 15 min), enables more robust ex vivo and in vivo modeling of therapeutic NET inhibition than is achievable with the first-generation compound [1].

Primary Cell NETosis Assays

BB-Cl-Amidine TFA is uniquely validated for studies examining the therapeutic reversal of established inflammatory arthritis, rather than only prophylactic prevention. In the CIA model, treatment initiated after disease onset resulted in significant reversal of clinical and histological disease scores, accompanied by a shift from Th1/Th17 to Th2 cytokine profiles [2]. The compound's >20-fold cellular potency advantage over Cl-amidine (EC50 8.8 µM vs >200 µM) ensures effective target engagement at therapeutically relevant concentrations in vivo [1].

AML ER Stress and Apoptosis Studies

BB-Cl-Amidine TFA is suitable for neuroscience applications requiring PAD4 inhibition to suppress neuronal protein citrullination and NETosis-dependent damage following cerebral ischemia. Intranasal administration of BB-Cl-Amidine TFA significantly reduced infarct volume and improved neurological outcomes at 24 hours post-MCAO in mice [3]. The compound's pan-PAD inhibitory profile (kinact/KI: 16,100 M⁻¹min⁻¹ for PAD1, 13,300 for PAD4) ensures coverage of the relevant PAD isoforms implicated in post-ischemic neuroinflammation [4].

Medicinal Chemistry Benchmarking

For cancer researchers evaluating PAD4 as a therapeutic target in osteosarcoma, breast cancer, or other PAD4-expressing malignancies, BB-Cl-Amidine TFA offers a quantified advantage in cellular potency. In U2OS osteosarcoma cells, it exhibits an EC50 of 8.8 µM in viability assays—a >20-fold improvement over Cl-amidine (>200 µM) [1]. This potency differential, combined with the compound's proteolytic stability conferred by the C-terminal benzimidazole modification, makes BB-Cl-Amidine TFA the appropriate tool for sustained cellular target engagement studies where Cl-amidine's weak activity and rapid clearance would confound results [1].

Application

Selection Property

Validation Focus

Autoimmune disease models

Sustained target coverage (PK profile)

Endpoint response in chronic inflammation models, tissue-level outcome monitoring

Neutrophil NETosis assays

Functional PAD inhibition in primary cells

NETosis inhibition endpoint, specificity controls (ROS-independent)

AML ER stress and apoptosis

Pan-PAD engagement (PAD2-dependent pathway)

ER stress marker activation, apoptosis endpoint in AML models

Medicinal chemistry SAR

Well-characterized reference scaffold

Metabolic stability comparison, kinetic parameter benchmarking

• [1] Bertin Bioreagent. (2024). BB-Cl-Amidine (CAT No. 17079). View Source
• [2] Willis, V. C., Banda, N. K., Cordova, K. N., et al. (2017). Protein arginine deiminase inhibition reverses immune-mediated joint inflammation in a preclinical mouse model of arthritis. Results. ScienceOpen. View Source
• [3] Seol, S.-I., Oh, S.-A., Davaanyam, D., & Lee, J.-K. (2025). Blocking peptidyl arginine deiminase 4 confers neuroprotective effect in the post-ischemic brain through both NETosis-dependent and -independent mechanisms. Acta Neuropathologica Communications, 13, 33. View Source
• [4] ChemDict. (n.d.). BB-Cl-amidine trifluoroacetate salt (Sigma-Aldrich SML2250). View Source